methyl {5-[(4-nitrobenzoyl)amino]-1,3,4-thiadiazol-2-yl}acetate

• IUPAC Name: methyl 2-[5-[(4-nitrobenzoyl)amino]-1,3,4-thiadiazol-2-yl]acetate
• InChI: InChI=1S/C12H10N4O5S/c1-21-10(17)6-9-14-15-12(22-9)13-11(18)7-2-4-8(5-3-7)16(19)20/h2-5H,6H2,1H3,(H,13,15,18)
• InChI Key: NRILJCFAJSHVLX-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC1=NN=C(S1)NC(=O)C2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C12H10N4O5S
• Molecular Weight: 322.30 g/mol

Description

Compounds with nitrobenzoyl groups and thiadiazol rings, like the one you mentioned, are part of a larger class of organic compounds known as nitro compounds and heterocyclic compounds, respectively. Nitro compounds contain a nitro group (-NO2), which is a polyatomic ion composed of a nitrogen atom and two oxygen atoms. Thiadiazoles are heterocyclic compounds that contain a five-membered ring with two nitrogen atoms, one sulfur atom, and two carbon atoms.

Molecular Structure Analysis

The molecular structure of a compound like “methyl {5-[(4-nitrobenzoyl)amino]-1,3,4-thiadiazol-2-yl}acetate” would likely be complex due to the presence of the nitrobenzoyl group and the thiadiazol ring. The nitro group is a hybrid of two equivalent resonance structures, which results in a full positive charge on the nitrogen atom and a half-negative charge on each oxygen atom. The thiadiazol ring is a five-membered ring with two nitrogen atoms, one sulfur atom, and two carbon atoms.

Chemical Reactions Analysis

Nitro compounds and thiadiazoles undergo a variety of chemical reactions. Nitro compounds are quite unstable in the thermodynamic sense and can decompose to release considerable energies. Thiadiazoles can participate in reactions such as nucleophilic substitution and ring-opening reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like “methyl {5-[(4-nitrobenzoyl)amino]-1,3,4-thiadiazol-2-yl}acetate” would depend on its specific structure. Nitro compounds generally have high dipole moments and lower volatility compared to similar-sized compounds without a nitro group. Thiadiazoles are typically stable under normal conditions.

Scientific Research Applications

Anti-Salmonella Typhi Activity

The compound has been found to have anti-Salmonella Typhi activity. . This makes it a potential candidate for the development of new drugs against this pathogen.

Antibacterial Activity

The compound has been found to have antibacterial activity. It has been screened for its preliminary in vitro antibacterial activity against Staphylococcus aureus, E. coli, P. aeroginosa, and S. . This suggests that it could be used in the development of new antibacterial drugs.

Antifungal Activity

. This suggests that it could be used in the development of new antifungal drugs.

Antiviral Activity

. This suggests that the compound could be used in the development of new antiviral drugs.

Anticonvulsant Activity

. This suggests that the compound could be used in the development of new anticonvulsant drugs.

Anti-Inflammatory Activity

. This suggests that the compound could be used in the development of new anti-inflammatory drugs.

Anticancer Activity

. This suggests that the compound could be used in the development of new anticancer drugs.

Analgesic Activity

. This suggests that the compound could be used in the development of new analgesic drugs.

Mechanism of Action

The mechanism of action of a compound like “methyl {5-[(4-nitrobenzoyl)amino]-1,3,4-thiadiazol-2-yl}acetate” would depend on its intended use. For example, many nitro compounds and thiadiazoles have biological activity and can interact with various enzymes and receptors in the body.